3-(3,4-dimethoxyphenyl)-2-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19F3N2O3S2/c1-29-17-8-7-15(11-18(17)30-2)27-20(28)19-16(9-10-31-19)26-21(27)32-12-13-3-5-14(6-4-13)22(23,24)25/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: DCESZLDCEAOXSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC4=CC=C(C=C4)C(F)(F)F)OC
• Molecular Formula: C22H19F3N2O3S2
• Molecular Weight: 480.5 g/mol
• CAS No.: 877656-38-7

Description

This compound belongs to the thieno[3,2-d]pyrimidin-4-one class, a bicyclic heterocyclic scaffold known for its pharmacological relevance, particularly in kinase inhibition and anticancer research. Its structure features:

• Core: A fused thieno[3,2-d]pyrimidin-4-one system, enabling π-π stacking and hydrogen-bonding interactions.
• Substituents:
  • A 3,4-dimethoxyphenyl group at position 3, contributing electron-donating properties and influencing solubility.
  • A 4-(trifluoromethyl)benzylthio moiety at position 2, introducing strong electron-withdrawing effects and enhanced lipophilicity.

The trifluoromethyl group and methoxy substituents are critical for modulating bioavailability and target engagement.

Comparison with Similar Compounds

Core Modifications

All compounds share the thieno[3,2-d]pyrimidin-4-one core, ensuring similar binding modes. Differences arise in substituent positions and functional groups:

Compound Name	Position 3 Substituent	Position 2 Substituent	Molecular Weight (g/mol)	Calculated logP
3-(3,4-Dimethoxyphenyl)-2-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one (Main)	3,4-Dimethoxyphenyl	4-(Trifluoromethyl)benzylthio	494.5	3.8
2-[(4-Chlorophenyl)methylsulfanyl]-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one (Analog 1, )	2-Methoxyphenyl	4-Chlorobenzylthio	416.5	3.1
4-(2-Methoxyphenyl)-1,3-dimethyl-6-(4-methylbenzyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione (Analog 2, )	2-Methoxyphenyl (different core)	4-Methylbenzyl (pyrrolopyrimidine core)	419.5	2.9

Key Observations

Electron Effects: The trifluoromethyl group in the main compound increases electron-withdrawing capacity compared to Analog 1’s chlorine substituent, enhancing metabolic stability and membrane permeability.

Lipophilicity: The main compound’s higher logP (3.8 vs.

Steric and Conformational Effects: Analog 2’s pyrrolopyrimidine core introduces a different conformational profile, reducing planarity and altering binding interactions compared to the thieno-pyrimidinone core .

Pharmacological Implications

• Kinase Inhibition: Thieno-pyrimidinones often target kinases like EGFR or VEGFR. The trifluoromethyl group may enhance inhibitory potency by stabilizing enzyme-ligand interactions via hydrophobic effects.
• Metabolic Stability : The trifluoromethyl group in the main compound likely reduces oxidative metabolism compared to chlorine in Analog 1, extending half-life .

Preparation Methods

3-(3,4-Dimethoxyphenyl) Substitution

The 3,4-dimethoxyphenyl group is introduced at position 3 of the pyrimidinone via nucleophilic aromatic substitution or palladium-catalyzed coupling:

• Nucleophilic Substitution :

  • A halogen (Cl or Br) at position 3 is displaced by 3,4-dimethoxyphenylamine in the presence of CuI and Cs₂CO₃ in DMSO at 120°C.
  • Yield optimization requires exclusion of moisture and inert gas purging.

• Buchwald-Hartwig Amination :

  • Palladium catalysts (e.g., Pd(OAc)₂) with ligands (Xantphos) enable coupling of 3,4-dimethoxyphenylboronic acid to a brominated intermediate.

2-((4-(Trifluoromethyl)benzyl)thio) Functionalization

The thioether group at position 2 is installed via thiol-displacement or oxidative coupling:

• Thiol-Alkylation :

  • A bromine atom at position 2 reacts with 4-(trifluoromethyl)benzylthiol (generated in situ from its disulfide) using NaH as a base in THF.
  • Reaction progress is monitored via TLC (Rf = 0.5 in ethyl acetate/hexane 1:3).

• Mitsunobu Reaction :

  • Alternatively, the thiol group is introduced using DIAD and PPh₃ with 4-(trifluoromethyl)benzyl alcohol and thiourea, followed by hydrolysis.

Synthetic Route Optimization

Reaction Conditions and Yields

Key parameters for maximizing yield and purity:

Step	Reagents/Conditions	Yield (%)	Characterization Data (Key Peaks)
Core Cyclization	K₂CO₃, DMF, 80°C, 24 h	65–70	IR: 1680 cm⁻¹ (C=O); ¹H NMR: δ 4.25 (s, 2H, S-CH₂)
3-Substitution	CuI, Cs₂CO₃, DMSO, 120°C	55–60	¹³C NMR: δ 152.1 (C-OCH₃); MS: m/z 398 [M+H]+
Thioether Formation	4-(Trifluoromethyl)benzylthiol, NaH, THF	75–80	¹⁹F NMR: δ -62.5 (CF₃); HPLC Purity: 98.5%

Purification and Characterization

• Column Chromatography : Silica gel with ethyl acetate/hexane gradients (1:4 to 1:2) isolates intermediates.
• Recrystallization : Ethanol/water mixtures yield high-purity final product (mp 218–220°C).
• Spectroscopic Validation :
  • ¹H NMR confirms aromatic protons at δ 6.8–7.5 ppm for the 3,4-dimethoxyphenyl and CF₃-benzyl groups.
  • HRMS aligns with the molecular formula C₂₃H₂₀F₃N₂O₃S₂.

Challenges and Mitigation Strategies

• Regioselectivity in Cyclization :
  • Competing reactions at positions 2 and 3 are minimized by steric directing groups (e.g., bulky bases).
• Thiol Oxidation :
  • Use of antioxidant agents (e.g., BHT) in thioether steps prevents disulfide formation.
• Demethylation Under Acidic Conditions :
  • Avoidance of strong acids (HCl, H₂SO₄) preserves methoxy groups; TFA is tolerated in Boc deprotection.

Comparative Analysis of Synthetic Approaches

Method	Advantages	Limitations	Yield (%)
One-Pot Cyclization	Reduced purification steps	Limited to specific substituents	60–65
Stepwise Substitution	Flexibility in substituent introduction	Longer reaction times	50–55
Mitsunobi Thiolation	High regioselectivity	Requires expensive reagents	70–75

Industrial-Scale Considerations

• Cost Efficiency : 4-(Trifluoromethyl)benzylthiol is commercially available but costly; in-house synthesis via reduction of 4-(trifluoromethyl)benzyl disulfide improves scalability.
• Green Chemistry : Replacement of DMF with cyclopentyl methyl ether (CPME) reduces environmental impact.

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing this compound to achieve high yield and purity?

• Methodology :

• Stepwise Synthesis : Begin with cyclization of precursors (e.g., thioketones or aminothiophenes) under reflux conditions using polar aprotic solvents like DMF or DMSO .
• Substitution Reactions : Introduce the 3,4-dimethoxyphenyl and 4-(trifluoromethyl)benzyl groups via nucleophilic substitution. Optimize temperature (60–80°C) and reaction time (12–24 hours) to minimize by-products .
• Purification : Use column chromatography (silica gel, hexane/ethyl acetate gradient) followed by recrystallization from ethanol or methanol .

Q. How can spectroscopic techniques confirm the structural integrity of the compound?

• Methodology :

• NMR : Analyze ¹H and ¹³C spectra for characteristic signals:
• Thieno-pyrimidine protons: δ 6.8–7.2 ppm (aromatic).
• Trifluoromethyl group: δ ~4.3 ppm (quartet for -CF₃).
• Dimethoxyphenyl: δ 3.8–3.9 ppm (OCH₃) .
• Mass Spectrometry (MS) : Confirm molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns matching the molecular formula .
• IR : Identify key functional groups (C=S stretch: 650–700 cm^-1; C-F: 1100–1200 cm^-1) .

Q. What initial biological assays are recommended to evaluate the compound’s activity?

• Methodology :

• In Vitro Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to measure IC₅₀ values .
• Enzyme Inhibition : Screen against kinases (e.g., EGFR) or inflammatory targets (e.g., COX-2) using fluorometric or colorimetric assays .
• Antimicrobial Testing : Employ broth microdilution assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity across studies?

• Methodology :

• Structural-Activity Relationship (SAR) Analysis : Compare substituent effects (e.g., 3,4-dimethoxy vs. 4-ethoxy) on target binding using molecular docking .
• Assay Standardization : Replicate studies under controlled conditions (e.g., pH, serum concentration) to isolate variables .
• Meta-Analysis : Aggregate data from analogs (e.g., halogenated derivatives in ) to identify trends in potency or selectivity .

Q. What strategies enhance target selectivity when modifying substituents on the thieno-pyrimidine core?

• Methodology :

• Computational Modeling : Use Schrödinger Suite or AutoDock to predict binding affinities with specific enzyme pockets (e.g., ATP-binding sites) .
• Bioisosteric Replacement : Replace the trifluoromethyl group with -CF₂H or -OCF₃ to modulate lipophilicity (logP) without compromising activity .
• Pharmacophore Mapping : Identify critical hydrogen bond donors/acceptors using X-ray crystallography or NMR-based ligand titration .

Q. Which computational methods predict the compound’s pharmacokinetics and metabolic stability?

• Methodology :

• ADMET Prediction : Use SwissADME or ADMETLab to estimate solubility (LogS), CYP450 inhibition, and plasma protein binding .
• Metabolic Pathway Simulation : Employ GLORY or Meteor to identify potential oxidation sites (e.g., demethylation of methoxy groups) .
• Molecular Dynamics (MD) : Simulate interactions with cytochrome P450 enzymes to assess metabolic degradation rates .